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Get Quote

Introduction

Dimethyl nitromalonate is a highly functionalized molecule that serves as a valuable and

versatile building block in the synthesis of a wide array of pharmaceutical compounds. Its

unique structure, featuring a nitro group and two ester functionalities attached to a central

carbon, allows for a diverse range of chemical transformations. The electron-withdrawing

nature of the nitro and ester groups renders the α-proton highly acidic, facilitating its

participation as a nucleophile in various carbon-carbon bond-forming reactions. Furthermore,

the nitro group itself can be readily transformed into other functional groups, most notably an

amino group, which is a key feature in many biologically active molecules. This combination of

reactivity makes dimethyl nitromalonate and its precursors key intermediates in the synthesis

of important active pharmaceutical ingredients (APIs), including anticonvulsants,

immunosuppressants, and essential amino acids.

This document provides detailed application notes and experimental protocols for the synthesis

of three significant pharmaceutical compounds utilizing dimethyl nitromalonate or closely

related nitro-containing intermediates: the anticonvulsant (R)-Baclofen, the

immunosuppressant Fingolimod, and the essential amino acid Tryptophan.
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Application Note 1: Synthesis of (R)-Baclofen via
Asymmetric Michael Addition
(R)-Baclofen is a GABA receptor agonist used as a muscle relaxant to treat spasticity. A key

step in its asymmetric synthesis involves the Michael addition of a malonate to a nitroalkene,

highlighting the utility of the nitro group in constructing the chiral backbone of the molecule.

Synthetic Pathway

The synthesis of (R)-Baclofen can be achieved through a multi-step process starting with the

condensation of 4-chlorobenzaldehyde and nitromethane to form 4-chloro-β-nitrostyrene. This

is followed by an enantioselective Michael addition of dimethyl malonate. The resulting adduct

then undergoes reduction of the nitro group and subsequent hydrolysis and decarboxylation to

yield (R)-Baclofen.[1][2][3]
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Figure 1: Synthetic workflow for (R)-Baclofen.

Experimental Protocols

Step 1: Synthesis of 1-chloro-4-(2-nitrovinyl)benzene (4-chloro-β-nitrostyrene)

To a solution of 4-chlorobenzaldehyde (0.05 mol) and nitromethane (0.05 mol) in glacial

acetic acid (20 ml), ammonium acetate (0.02 mol) is added.

The mixture is refluxed for 3 hours.

After cooling, the reaction mixture is poured into an ice-water bath.

The resulting precipitate is filtered and crystallized from ethanol.[2]

Step 2: Asymmetric Michael Addition of Dimethyl Malonate

To a solution of 4-chloro-β-nitrostyrene (1.0 equiv) in toluene, a chiral thiourea-based

organocatalyst (e.g., a derivative of cinchonine, 1-10 mol%) is added.[1]

Dimethyl malonate (1.2-2.0 equiv) is then added, and the reaction mixture is stirred at room

temperature for 24-48 hours.[1][4]

The progress of the reaction is monitored by TLC.

Upon completion, the solvent is evaporated, and the crude product is purified by column

chromatography on silica gel.

Step 3: Reduction of the Nitro Group and Lactam Formation

The chiral Michael adduct (1.0 equiv) is dissolved in methanol.

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) is added, followed by the portion-wise addition

of sodium borohydride (NaBH₄) at 0 °C.[4]
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The reaction is stirred at room temperature until the reduction of the nitro group is complete

(monitored by TLC).

The solvent is evaporated, and the residue is worked up to isolate the corresponding γ-

lactam.

Step 4: Hydrolysis to (R)-Baclofen

The isolated γ-lactam is refluxed in 6N hydrochloric acid for 24 hours.[4]

The solution is then cooled and neutralized to precipitate (R)-Baclofen.

The product is collected by filtration and can be further purified by recrystallization.

Quantitative Data

Step Product Yield (%) Purity/ee (%) Analytical Data

1

1-chloro-4-(2-

nitrovinyl)benzen

e

75-79 -

mp: 111-114°C;

IR (KBr, cm⁻¹):

3100, 1633,

1562, 1514,

1338, 819[2]

2
Chiral Michael

Adduct
80-92 86-99 ee

Dependent on

catalyst and

conditions[1][4]

3
γ-lactam

intermediate
~94 - -

4 (R)-Baclofen ~94 >99
mp: 206-

207°C[2]
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Fingolimod (FTY720) is an immunomodulating drug used to treat multiple sclerosis. One

synthetic approach utilizes a double Henry (nitroaldol) reaction, showcasing the ability of

nitroalkanes to react with carbonyl compounds to build up the carbon skeleton of the drug.

Synthetic Pathway

A concise synthesis of Fingolimod starts from n-octylbenzene, which undergoes Friedel-Crafts

acylation with 3-nitropropanoyl chloride. The resulting nitroketone is reduced to the

corresponding nitroalkane, which then undergoes a double Henry reaction with formaldehyde.

The final step involves the reduction of the nitro group to the primary amine to yield Fingolimod.

[5][6]
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Figure 2: Synthetic pathway for Fingolimod.

Experimental Protocols

Step 1: Synthesis of 1-(4-octylphenyl)-3-nitropropan-1-one

To a solution of n-octylbenzene and AlCl₃ in a suitable solvent (e.g., dichloromethane), 3-

nitropropanoyl chloride is added dropwise at 0 °C.

The reaction is stirred at room temperature until completion (monitored by TLC).

The reaction is quenched with ice-water and the product is extracted with an organic solvent.

The organic layer is washed, dried, and concentrated. The crude product is purified by

chromatography.

Step 2: Reduction to 1-(4-octylphenyl)-3-nitropropane

The nitroketone is reduced to the corresponding nitroalkane using a suitable reducing agent,

such as triethylsilane in the presence of a Lewis acid.

Step 3: Double Henry Reaction to form 2-(4-octylphenethyl)-2-nitropropane-1,3-diol

The nitroalkane is dissolved in a suitable solvent, and a base (e.g., potassium carbonate) is

added.

An aqueous solution of formaldehyde is added, and the mixture is stirred at room

temperature.

The reaction progress is monitored by TLC.

After completion, the product is extracted and purified.

Step 4: Reduction of the Nitro Group to Fingolimod

The nitrodiol is dissolved in methanol or ethanol.
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A catalyst, such as 10% Palladium on carbon (Pd/C), is added.

The mixture is hydrogenated under a hydrogen atmosphere until the reaction is complete.

The catalyst is filtered off, and the solvent is evaporated to give Fingolimod, which can be

converted to its hydrochloride salt.

Quantitative Data

Step Product Yield (%) Analytical Data

1
1-(4-octylphenyl)-3-

nitropropan-1-one
~74 M.p.: 38–40°C[5]

2
1-(4-octylphenyl)-3-

nitropropane
~98 -

3

2-(4-

octylphenethyl)-2-

nitropropane-1,3-diol

~41 M.P.: 99–101°C[5]

4 Fingolimod ~92
M.p.: 106-108°C (HCl

salt)[5]

Application Note 3: Synthesis of Tryptophan
The essential amino acid Tryptophan can be synthesized using a dialkyl nitromalonate as a key

building block. This synthesis involves the condensation of gramine with the nitromalonate

ester, followed by a series of transformations.

Synthetic Pathway

The synthesis begins with the condensation of gramine, a naturally occurring indole alkaloid,

with a dialkyl nitromalonate (e.g., dimethyl nitromalonate). The resulting adduct undergoes

decarbalkoxylation, reduction of the nitro group, and finally hydrolysis of the remaining ester

group to yield Tryptophan.
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Synthesis of Tryptophan
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Figure 3: Synthetic route to Tryptophan.

Experimental Protocol (Conceptual based on patent description)

Step 1: Condensation of Gramine and Dimethyl Nitromalonate

Gramine is dissolved in a suitable inert solvent.

A base is added to generate the anion of dimethyl nitromalonate in situ, or the pre-formed

anion is added.
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The reaction mixture is stirred, likely with heating, to facilitate the condensation reaction.

The product, dimethyl-alpha-(3-indolemethyl)-alpha-nitromalonate, is isolated after an

appropriate workup.

Step 2: Decarbalkoxylation

The condensation adduct is heated, possibly in the presence of a salt like lithium chloride in

a solvent like DMSO, to effect the removal of one of the ester groups.

Step 3: Reduction of the Nitro Group

The resulting nitroester is reduced to the corresponding amino ester. This can be achieved

by catalytic hydrogenation (e.g., H₂ over Pd/C or Raney Nickel).

Step 4: Hydrolysis to Tryptophan

The amino ester is hydrolyzed under either acidic or basic conditions to cleave the ester

group and yield Tryptophan.

The final product is isolated and purified, for example, by crystallization.

Quantitative Data

Detailed quantitative data for this specific multi-step synthesis from gramine and dimethyl
nitromalonate is not readily available in the provided search results. However, the initial patent

suggests this is a viable route for the preparation of amino acids.[7] The yields for each step

would be dependent on the specific reaction conditions employed.

Conclusion

Dimethyl nitromalonate and related nitro compounds are powerful synthetic intermediates in

the pharmaceutical industry. The examples of (R)-Baclofen, Fingolimod, and Tryptophan

synthesis demonstrate the versatility of this building block. The key reactions, including Michael

additions and Henry reactions, allow for the construction of complex carbon skeletons, while

the facile conversion of the nitro group to an amine provides a direct route to essential
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functionalities in many APIs. The development of stereoselective methods utilizing these

building blocks further enhances their importance in modern drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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